Cas no 1766-91-2 (3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide)
1766-91-2 structure
Product Name:3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
CAS No:1766-91-2
MF:C13H18F3N3O4S2
MW:401.424931049347
CID:154864
PubChem ID:4726
Update Time:2025-04-19
3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
- 1,1-dioxo-3-pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine-7-sulfonamide
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide,3,4-dihydro-3-pentyl-6-(trifluoromethyl)-, 1,1-dioxide
- 3-Pentyl-7-sulfamoyl-6-trifluormethyl-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
- FT 124
- penflutizide
- Penfluzide
- Pentylhydroflumethiazide
- SCHEMBL49138
- PENFLUTIZIDE [WHO-DD]
- BRN 0769946
- NCGC00183012-01
- AKHXXQAIVSMYIS-UHFFFAOYSA-N
- Tox21_113292
- NS00009307
- Penflutizida
- FT-124
- Penflutizidum [INN-Latin]
- Penflutizide (JAN/INN)
- (+/-)-PENTFLUTIZIDE
- 3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide1,1-dioxide
- PENFLUTIZIDE [INN]
- Penflutizida [INN-Spanish]
- PENFLUTIZIDE [MART.]
- Penflutizidum
- 3,4-Dihydro-3-pentyl-6-(trifluoromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 3,4-dihydro-3-pentyl-6-(trifluoromethyl)-, 1,1-dioxide
- DTXSID3048815
- 3-n-pentyl-6-trifluoromethyl-7-sulfamyl-3,4- dihydro-1,2,4-benzothiadiazine-1,1-dioxide
- 1,1-dioxo-3-pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
- EINECS 217-186-6
- Q27271415
- 1766-91-2
- Penflutizide [INN:JAN]
- DTXCID0028741
- Penflutizid
- CHEMBL2107203
- D01241
- 91NGD0O6FZ
- UNII-91NGD0O6FZ
- CAS-1766-91-2
- PENFLUTIZIDE [JAN]
-
- Inchi: 1S/C13H18F3N3O4S2/c1-2-3-4-5-12-18-9-6-8(13(14,15)16)10(24(17,20)21)7-11(9)25(22,23)19-12/h6-7,12,18-19H,2-5H2,1H3,(H2,17,20,21)
- InChI Key: AKHXXQAIVSMYIS-UHFFFAOYSA-N
- SMILES: S1(C2C=C(C(C(F)(F)F)=CC=2NC(CCCCC)N1)S(N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 401.06900
- Monoisotopic Mass: 401.069082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 135
Experimental Properties
- Density: 1.411
- Boiling Point: 547.4°C at 760 mmHg
- Flash Point: 284.8°C
- Refractive Index: 1.516
- PSA: 135.12000
- LogP: 5.29170
3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Related Literature
-
Bo Han,Xiang-Hong He,Yan-Qing Liu,Gu He,Cheng Peng,Jun-Long Li Chem. Soc. Rev. 2021 50 1522
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